Cas no 885277-90-7 (5-fluoro-2-pyrrolidin-2-yl-1H-benzimidazole)

• Product Name: 5-fluoro-2-pyrrolidin-2-yl-1H-benzimidazole
• CAS No: 885277-90-7
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• MDL: MFCD11036036
• CID: 711471
• PubChem ID: 25219069
• Update Time: 2025-10-28

5-fluoro-2-pyrrolidin-2-yl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(pyrrolidin-2-yl)-1H-benzo[d]imidazole
• 1H-Benzimidazole,6-fluoro-2-(2-pyrrolidinyl)-
• 5-fluoro-2-(pyrrolidin-2-yl)-1H-benzimidazole
• 5-Fluoro-2-pyrrolidin-2-yl-1H-benzimidazole
• 6-fluoro-2-pyrrolidin-2-yl-1H-benzimidazole
• 5-fluoro-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole
• 5-fluoro-2-pyrrolidin-2-yl-1H-benzimidazole(SALTDATA: 2HCl)
• 5-Fluoro-2-pyrrolidin-2-yl-1H-benzoimidazole
• 885277-90-7
• LS-01331
• A861939
• SB47445
• 6-Fluoro-2-(2-pyrrolidinyl)-1H-benzimidazole
• 6-Fluoro-2-(pyrrolidin-2-yl)-1H-benzimidazole
• AKOS000321691
• 6-Fluoro-2-pyrrolidin-2-yl-1H-benzoimidazole
• BB 0240394
• 6-fluoro-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole
• AB28345
• DTXSID70649182
• SCHEMBL10153356
• MFCD06738998
• (S)-6-FLUORO-2-PYRROLIDIN-2-YL-1H-BENZOIMIDAZOLE
• AKOS016342053
• CS-0206214
• FT-0678911
• AKOS022421230
• SB47446
• XH0253
• DB-030442
• ALBB-003814
• 1311255-18-1
• (R)-5-FLUORO-2-(PYRROLIDIN-2-YL)-1H-BENZO[D]IMIDAZOLE
• STK352023
• 5-fluoro-2-pyrrolidin-2-yl-1H-benzimidazole

• MDL： MFCD11036036
• Inchi： 1S/C11H12FN3/c12-7-3-4-8-10(6-7)15-11(14-8)9-2-1-5-13-9/h3-4,6,9,13H,1-2,5H2,(H,14,15)
• InChI Key： ALCGMNWDBVLARA-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC(C1CCCN1)=N2

Computed Properties

• Exact Mass: 205.10200
• Monoisotopic Mass: 205.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• Density: 1.292
• Boiling Point: 438°C at 760 mmHg
• Flash Point: 218.7°C
• Refractive Index: 1.631
• PSA: 40.71000
• LogP: 2.45530
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-fluoro-2-pyrrolidin-2-yl-1H-benzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-fluoro-2-pyrrolidin-2-yl-1H-benzimidazole

Recent Advances in the Study of 5-Fluoro-2-pyrrolidin-2-yl-1H-benzimidazole (CAS: 885277-90-7)

The compound 5-fluoro-2-pyrrolidin-2-yl-1H-benzimidazole (CAS: 885277-90-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzimidazole core substituted with a fluorine atom and a pyrrolidinyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of research has been the synthesis and optimization of 5-fluoro-2-pyrrolidin-2-yl-1H-benzimidazole. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps. The researchers employed a palladium-catalyzed cross-coupling reaction to introduce the pyrrolidinyl moiety, followed by a fluorination step. This method not only enhances the scalability of production but also ensures the reproducibility of the compound's physicochemical properties.

Pharmacological investigations have revealed that 5-fluoro-2-pyrrolidin-2-yl-1H-benzimidazole exhibits potent inhibitory activity against certain kinase enzymes, particularly those involved in cancer cell proliferation. In vitro studies demonstrated its ability to selectively inhibit the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. These findings were corroborated by in vivo experiments using xenograft models, where the compound significantly reduced tumor growth without causing severe toxicity. Such results highlight its potential as a targeted therapy for oncology applications.

Beyond oncology, recent research has explored the compound's antiviral properties. A preprint article from BioRxiv (2024) reported that 5-fluoro-2-pyrrolidin-2-yl-1H-benzimidazole can interfere with the replication machinery of RNA viruses, including SARS-CoV-2. The study utilized molecular docking simulations and enzymatic assays to identify the compound's interaction with viral RNA-dependent RNA polymerase (RdRp). These preliminary findings suggest a broader therapeutic scope, warranting further investigation in antiviral drug development.

Despite these promising results, challenges remain in the clinical translation of 5-fluoro-2-pyrrolidin-2-yl-1H-benzimidazole. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating formulation improvements or structural modifications. Additionally, the exact mechanisms underlying its selectivity and off-target effects are not yet fully understood. Future research should address these gaps to facilitate its progression into preclinical and clinical trials.

In conclusion, 5-fluoro-2-pyrrolidin-2-yl-1H-benzimidazole (CAS: 885277-90-7) represents a versatile scaffold with significant therapeutic potential. Its applications in oncology and virology, coupled with advances in synthetic methodologies, make it a compelling subject for ongoing research. Continued efforts to optimize its pharmacological profile and elucidate its mechanisms of action will be crucial for its development into a viable drug candidate.